![molecular formula C19H17N3O3S B2645920 N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide CAS No. 941984-60-7](/img/structure/B2645920.png)
N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide, commonly known as MSP-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MSP-1 is a pyridazine-based compound that has been synthesized through a variety of methods and has been shown to possess promising biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Research has focused on the synthesis of novel heterocyclic compounds incorporating sulfamoyl moieties, which are suitable for use as antimicrobial agents. These compounds have shown promising results in vitro for both antibacterial and antifungal activities (Darwish et al., 2014).
Antimalarial and COVID-19 Applications
- Some studies have investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles, resulting in compounds that exhibit in vitro antimalarial activity. These studies also assessed the potential use of these compounds in treating COVID-19, focusing on their antiviral properties (Fahim & Ismael, 2021).
Development of Anti-Inflammatory and Analgesic Agents
- Certain pyridazinone derivatives have been synthesized and investigated for their potential analgesic and anti-inflammatory properties. This research is particularly focused on compounds carrying phenylpiperazinylethyl moiety, which have shown promising results in preclinical models (Tiryaki et al., 2013).
Surface Coating and Printing Ink Applications
- Heterocyclic compounds containing sulfonamido moieties have been incorporated into polyurethane varnish and printing ink paste, demonstrating effective antimicrobial properties. This application is significant in creating coatings with added antimicrobial functionality (El‐Wahab et al., 2015).
Pharmaceutical Properties and Drug Development
- Research has also been conducted on the synthesis and pharmacological evaluation of pyridazinones as potential medicinal compounds. These compounds have been studied for their properties as cardiovascular agents, demonstrating significant potential in drug development (Okushima et al., 1987).
properties
IUPAC Name |
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c1-26(24,25)19-12-11-17(21-22-19)15-7-9-16(10-8-15)20-18(23)13-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRGRLLJHOAOBLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.